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Compound of Interest

Compound Name: Feglymycin

Cat. No.: B1672328 Get Quote

For Immediate Implementation: The following guidelines provide essential safety and logistical

information for the proper disposal of Feglymycin. Adherence to these procedures is critical for

ensuring laboratory safety, environmental protection, and regulatory compliance. This

document serves as a direct, procedural guide for researchers, scientists, and drug

development professionals.

Feglymycin is classified as a hazardous substance that is harmful if swallowed and very toxic

to aquatic life with long-lasting effects.[1] Therefore, it is imperative that Feglymycin and any

materials contaminated with it are disposed of as hazardous chemical waste through an

approved waste disposal plant.[1] Under no circumstances should Feglymycin waste be

disposed of down the drain or in regular trash.[2][3]

Waste Classification and Segregation
All Feglymycin waste must be classified as hazardous chemical waste.[1][4] It is crucial to

segregate Feglymycin waste from non-hazardous and other types of chemical waste to

ensure proper handling and disposal.[4][5] Incompatible chemicals should never be mixed in

the same container.[6]

Key Disposal Principles:
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Waste Type Disposal Protocol

Unused/Expired Feglymycin

Treat as P-listed or U-listed hazardous waste

(acutely or toxic commercial chemical product).

[4][7][8]

Stock Solutions

High-concentration stock solutions are

considered hazardous chemical waste and must

be collected for professional disposal.[1]

Contaminated Liquid Waste
Collect in a designated, leak-proof container. Do

not drain dispose.

Contaminated Solid Waste

Includes gloves, pipette tips, vials, and other

labware. Collect in a designated, puncture-

resistant container.

Step-by-Step Disposal Protocols
Disposal of Solid Feglymycin Waste:

Container Selection: Use a designated, puncture-resistant, and leak-proof container clearly

labeled for hazardous chemical waste.[5] The container must be compatible with

Feglymycin and have a secure, tight-fitting lid.[5][9]

Collection: Place all solid materials contaminated with Feglymycin, such as gloves, pipette

tips, and empty vials, directly into the designated waste container.

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Feglymycin," and any other information required by your institution's

Environmental Health and Safety (EHS) department.[5]

Storage: Store the sealed container in a designated satellite accumulation area within the

laboratory, away from incompatible materials.[2]

Disposal: Arrange for pickup and disposal through your institution's EHS-approved

hazardous waste contractor.[2][10]

Disposal of Liquid Feglymycin Waste:
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Container Selection: Use a designated, leak-proof container with a screw-top cap.[5] The

container material must be compatible with Feglymycin. Plastic containers are often

preferred.[2]

Collection: Collect all liquid waste containing Feglymycin, including stock solutions and

used media, in this container. Do not overfill the container; leave at least 10% headspace for

expansion.[11]

Labeling: Clearly label the container with "Hazardous Waste," the name "Feglymycin," and

the approximate concentration.[6]

Storage: Keep the container tightly sealed when not in use and store it in a designated

satellite accumulation area with secondary containment to prevent spills.[5]

Disposal: Contact your institution's EHS department to arrange for the collection and

disposal of the liquid hazardous waste.[2][10]

Decontamination of Empty Containers:

Empty containers that held pure Feglymycin must be triple-rinsed with a suitable solvent.[5][9]

The rinsate must be collected and disposed of as liquid hazardous chemical waste.[5][9] After

triple-rinsing, the container can be disposed of as non-hazardous waste, in accordance with

institutional policies.[5]

Experimental Workflow for Feglymycin Disposal
The following diagram outlines the decision-making process and workflow for the proper

disposal of Feglymycin waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Feglymycin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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